Cas no 2228234-26-0 (4-(azetidin-2-yl)-1H-pyrazole)

• Product Name: 4-(azetidin-2-yl)-1H-pyrazole
• CAS No: 2228234-26-0
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 5858835
• PubChem ID: 165614794
• Update Time: 2025-06-15

4-(azetidin-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-2-yl)-1H-pyrazole
• EN300-1815965
• 2228234-26-0

• Inchi： 1S/C6H9N3/c1-2-7-6(1)5-3-8-9-4-5/h3-4,6-7H,1-2H2,(H,8,9)
• InChI Key： ORLVHSXMHCVMBX-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=NNC=1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-(azetidin-2-yl)-1H-pyrazole

Recent Advances in the Study of 4-(azetidin-2-yl)-1H-pyrazole (CAS: 2228234-26-0): A Promising Scaffold in Medicinal Chemistry

The compound 4-(azetidin-2-yl)-1H-pyrazole (CAS: 2228234-26-0) has recently emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic structure, combining an azetidine ring with a pyrazole moiety, has shown potential in targeting various biological pathways, making it a focal point in drug discovery efforts. Recent studies have explored its applications in oncology, neurology, and infectious diseases, highlighting its broad therapeutic potential.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical enzymes in cellular signaling, and their dysregulation is implicated in numerous diseases, particularly cancers. Preliminary in vitro studies have demonstrated that 4-(azetidin-2-yl)-1H-pyrazole exhibits inhibitory activity against several kinases, including those involved in tumor proliferation and metastasis. These findings suggest that this scaffold could serve as a foundation for developing novel anticancer agents with improved selectivity and reduced side effects.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in modulating neurotransmitter systems. The azetidine ring, in particular, has been shown to interact with G-protein-coupled receptors (GPCRs) in the central nervous system. This interaction opens avenues for developing therapeutics for neurological disorders such as Parkinson's disease and schizophrenia. Early-stage animal models have shown promising results, though further optimization of the compound's pharmacokinetic properties is required to enhance its blood-brain barrier permeability.

The synthesis and structural optimization of 4-(azetidin-2-yl)-1H-pyrazole derivatives have also been a focus of recent research. Advances in synthetic methodologies, including microwave-assisted and flow chemistry techniques, have enabled the efficient production of diverse analogs. These efforts aim to improve the compound's bioavailability and metabolic stability while retaining its pharmacological efficacy. Computational modeling and structure-activity relationship (SAR) studies have further guided the design of derivatives with enhanced binding affinities to target proteins.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as off-target effects, toxicity profiles, and scalability of synthesis need to be addressed. However, the growing body of research underscores the potential of 4-(azetidin-2-yl)-1H-pyrazole as a valuable scaffold in drug discovery. Future studies are expected to delve deeper into its mechanistic insights and explore its applications in combination therapies and personalized medicine.

In conclusion, 4-(azetidin-2-yl)-1H-pyrazole (CAS: 2228234-26-0) represents a compelling area of research in medicinal chemistry. Its multifunctional properties and adaptability in drug design make it a promising candidate for addressing unmet medical needs. Continued interdisciplinary collaboration and innovation will be crucial in unlocking its full therapeutic potential.